Cas no 269056-54-4 (Benzonitrile,2-(aminooxy)-4-fluoro-)

• Product Name: Benzonitrile,2-(aminooxy)-4-fluoro-
• CAS No: 269056-54-4
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 247928
• Update Time: 2024-01-26

Benzonitrile,2-(aminooxy)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(aminooxy)-4-fluoro-
• Benzonitrile, 2-(aminooxy)-4-fluoro- (9CI)
• Benzonitrile, 2-(aminooxy)-4-fluoro-

• Inchi： 1S/C7H5FN2O/c8-6-2-1-5(4-9)7(3-6)11-10/h1-3H,10H2
• InChI Key： MRHAKMXOTDFYJF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(F)C=C1ON

Computed Properties

• Exact Mass: 152.03865
• Monoisotopic Mass: 152.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 306.7±42.0 °C(Predicted)
• PSA: 59.04
• pka: 0.67±0.70(Predicted)